3-bromo-N-(3-(dimethylamino)propyl)-N-(4-fluorobenzo[d]thiazol-2-yl)benzamide hydrochloride

• IUPAC Name: 3-bromo-N-[3-(dimethylamino)propyl]-N-(4-fluoro-1,3-benzothiazol-2-yl)benzamide;hydrochloride
• InChI: InChI=1S/C19H19BrFN3OS.ClH/c1-23(2)10-5-11-24(18(25)13-6-3-7-14(20)12-13)19-22-17-15(21)8-4-9-16(17)26-19;/h3-4,6-9,12H,5,10-11H2,1-2H3;1H
• InChI Key: ZXHDFXZBDZREFV-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCCN(C1=NC2=C(C=CC=C2S1)F)C(=O)C3=CC(=CC=C3)Br.Cl
• Molecular Formula: C19H20BrClFN3OS
• Molecular Weight: 472.8 g/mol

Description

3-bromo-N-(3-(dimethylamino)propyl)-N-(4-fluorobenzo[d]thiazol-2-yl)benzamide hydrochloride is a useful research compound. Its molecular formula is C19H20BrClFN3OS and its molecular weight is 472.8. The purity is usually 95%.
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Scientific Research Applications

Benzothiazole Derivatives in Corrosion Inhibition

Benzothiazole derivatives have been studied for their corrosion inhibition properties. For instance, two benzothiazole derivatives demonstrated significant corrosion inhibiting effects against steel in an HCl solution. Their efficiency was measured using electrochemical impedance spectroscopy, potentiodynamic polarization, and weight loss methods. These inhibitors show both physical and chemical adsorption onto surfaces, suggesting potential applications in protecting metals from corrosion (Hu et al., 2016).

Halogen-substituted Benzothiazoles in Photophysical Studies

The study of halogen-substituted benzothiazoles, such as those with bromo or chloro groups, has revealed their potential in tuning fluorescence properties. These compounds exhibit blue-shifted electronic absorption and fluorescence emission maxima compared to their non-halogenated counterparts. The halogenation, especially with heavier atoms like bromine, can accelerate intersystem crossing, affecting fluorescence quantum yields. This suggests their use in designing fluorescence-based applications, such as sensors and imaging agents (Misawa et al., 2019).

Antimicrobial Activity of Benzothiazole Compounds

Benzothiazole compounds have also been researched for their antimicrobial properties. A study involving substituted N-(benzo[d]thiazol-2-yl)-2-chloroacetamide/bromopropanamide derivatives evaluated their docking properties and antimicrobial activity. Some derivatives showed good activity against Methicillin-resistant Staphylococcus aureus (MRSA), indicating their potential in developing new antimicrobial agents (Anuse et al., 2019).